Cas no 1040634-41-0 (3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione)

• Product Name: 3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
• CAS No: 1040634-41-0
• MF: C₂₅H₂₆N₆O₃
• MW: 458.512344837189
• CID: 5792980
• Update Time: 2025-10-21

3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 5-butyl-1,3-dimethyl-8-(4-phenylmethoxyphenyl)purino[8,9-c][1,2,4]triazole-2,4-dione
• 3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione

• Inchi： 1S/C25H26N6O3/c1-4-5-15-30-20-22(28(2)25(33)29(3)23(20)32)31-21(26-27-24(30)31)18-11-13-19(14-12-18)34-16-17-9-7-6-8-10-17/h6-14H,4-5,15-16H2,1-3H3
• InChI Key： MQRSCGWSTTXMLQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N1C(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])=NN=C1N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Additional information on 3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione

Research Brief on 3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione (CAS: 1040634-41-0)

3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione (CAS: 1040634-41-0) is a novel triazolopurine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound in drug discovery.

The synthesis of 3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione involves a multi-step process, starting from readily available precursors. Key steps include the condensation of appropriately substituted purine derivatives with triazole moieties, followed by functionalization at the 4-position of the phenyl ring. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR (1H and 13C), mass spectrometry, and X-ray crystallography, ensuring its purity and identity for further biological evaluation.

Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These kinases play critical roles in cell cycle regulation, apoptosis, and neurodegenerative diseases, making them attractive targets for therapeutic intervention. The compound's IC50 values in the low micromolar range suggest its potential as a promising scaffold for the development of kinase inhibitors with improved selectivity and efficacy.

In addition to its kinase inhibitory properties, preliminary investigations have revealed that 3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione exhibits anti-proliferative effects against various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies indicate that the compound induces cell cycle arrest at the G2/M phase and promotes apoptosis through the intrinsic mitochondrial pathway. These findings highlight its potential as a chemotherapeutic agent, warranting further preclinical evaluation.

Pharmacokinetic studies of this compound have also been conducted to assess its drug-like properties. Results indicate moderate solubility and permeability, with acceptable metabolic stability in human liver microsomes. However, further optimization may be required to enhance its oral bioavailability and reduce potential off-target effects. Structure-activity relationship (SAR) studies are currently underway to identify key structural modifications that could improve its pharmacological profile while maintaining its biological activity.

In conclusion, 3-[4-(benzyloxy)phenyl]-9-butyl-5,7-dimethyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione (CAS: 1040634-41-0) represents a promising candidate for further development in the fields of oncology and neurodegenerative diseases. Its unique chemical structure, combined with its potent biological activities, positions it as a valuable tool for understanding kinase-mediated pathways and as a potential lead compound for drug discovery. Future research should focus on optimizing its pharmacokinetic properties, elucidating its precise molecular targets, and evaluating its efficacy in relevant animal models.